![molecular formula C6H12O2 B1310971 (1S,2S)-cyclohexane-1,2-diol CAS No. 57794-08-8](/img/structure/B1310971.png)
(1S,2S)-cyclohexane-1,2-diol
Overview
Description
(1S,2S)-cyclohexane-1,2-diol, also known as (1S,2S)-1,2-cyclohexanediol, is a chiral cyclic alcohol with a wide range of applications in the field of organic chemistry. It is a colorless liquid with a boiling point of 230°C and a relative density of 1.037 g/mL. Its chemical formula is C6H12O2, and it is an important building block in the synthesis of various organic compounds.
Scientific Research Applications
Kinetic Resolution and Chiral Recognition
One notable application involves the kinetic resolution of (1S,2S)-cyclohexane-1,2-diol through stereoselective acylation by chiral tetrapeptides. Studies show a thermodynamic preference for chiral recognition toward this compound, highlighting its role in enantioselective synthesis and chiral separation processes (Shinisha & Sunoj, 2009).
Molecular Recognition and Thermodynamics
Research on non-bonding interactions in aqueous solutions of cycloalkanols, including this compound, delves into molecular recognition and the effects of steric and geometric isomerism. This work provides insights into the thermodynamic behavior of these compounds in solution, which is crucial for understanding their roles in biological systems and potential applications in molecular sensors (Castronuovo et al., 1996).
Mass Spectrometry and Structural Analysis
The low-resolution mass spectra of (1S,2S)-cyclohexane-1,2-diols have been utilized to differentiate between positional isomers and to deduce the stereochemistry of cyclohexane-1,2-diols. This application is fundamental in analytical chemistry for identifying and characterizing complex organic molecules (Buchs, 1968).
Catalysis and Organic Synthesis
In catalysis, this compound derivatives have been used to create chiral motifs for ligands and organocatalysts. Such applications are critical for developing new asymmetric synthesis methods, enabling the production of enantiomerically pure substances (Nowak, Wojaczyńska, & Skarżewski, 2011).
Material Science and Flame Retardants
In material science, this compound is relevant in the study of flame retardants, such as in the structure characterization and thermal stabilities of brominated flame retardant compounds. This research aids in understanding the properties of materials and improving safety standards (Arsenault et al., 2008).
properties
IUPAC Name |
(1S,2S)-cyclohexane-1,2-diol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O2/c7-5-3-1-2-4-6(5)8/h5-8H,1-4H2/t5-,6-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFURGBBHAOXLIO-WDSKDSINSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC[C@@H]([C@H](C1)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
116.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
57794-08-8 | |
Record name | 1,2-Cyclohexanediol, (1S-trans)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0057794088 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (1S,2S)-trans-1,2-Cyclohexanediol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1,2-CYCLOHEXANEDIOL, (1S-TRANS)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3RX9RD438J | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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